Cas no 12227-47-3 (Vat Red F3B)
Vat Red F3B structure
Product Name:Vat Red F3B
CAS No:12227-47-3
MF:C30H16N4O5
MW:512.471846580505
CID:48864
PubChem ID:104246
Update Time:2025-04-18
Vat Red F3B Chemical and Physical Properties
Names and Identifiers
-
- Vat Red F3B
- Vat red 31
- 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthracene-9,10-dione)
- 9FJ97553YY
- 1-amino-2-[5-(1-amino-9,10-dioxoanthracen-2-yl)-1,3,4-oxadiazol-2-yl]anthracene-9,10-dione
- SCHEMBL11792528
- 12227-47-3
- AKOS003620469
- C.I.VatRed31
- NS00032535
- EINECS 258-029-1
- C.I.Vat Red 31
- Anthraquinone, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
- 52591-25-0
- H11042
- 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis[1-amino-9,10-anthracenedione]
- 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
- DTXSID6068771
- 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis(1-amino-
- 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthraquinone)
- 2,2'-(1,3,4-OXADIAZOLE-2,5-DIYL)BIS[1-AMINOANTHRAQUINONE]
-
- Inchi: 1S/C30H16N4O5/c31-23-19(11-9-17-21(23)27(37)15-7-3-1-5-13(15)25(17)35)29-33-34-30(39-29)20-12-10-18-22(24(20)32)28(38)16-8-4-2-6-14(16)26(18)36/h1-12H,31-32H2
- InChI Key: HFLBGLHPZPFPAU-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C3C(C4C=CC=CC=4C(C3=C2N)=O)=O)=NN=C1C1=CC=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O
Computed Properties
- Exact Mass: 512.11200
- Monoisotopic Mass: 512.11207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 970
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159
- XLogP3: 4.7
Experimental Properties
- Density: 1.538
- Boiling Point: 873.1 °C at 760 mmHg
- Flash Point: 873.1 °C at 760 mmHg
- Refractive Index: 1.761
- PSA: 159.24000
- LogP: 5.28120
Vat Red F3B Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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